1-(thiophen-2-yl)-N-(o-tolyl)cyclopentanecarboxamide

• IUPAC Name: N-(2-methylphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C17H19NOS/c1-13-7-2-3-8-14(13)18-16(19)17(10-4-5-11-17)15-9-6-12-20-15/h2-3,6-9,12H,4-5,10-11H2,1H3,(H,18,19)
• InChI Key: AUULLAIDRYHSQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2(CCCC2)C3=CC=CS3
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

1-(thiophen-2-yl)-N-(o-tolyl)cyclopentanecarboxamide, also known as TTP488, is a small molecule drug that has been studied for its potential therapeutic effects in various diseases.

Scientific Research Applications

Molecular Synthesis and Characterization

Researchers have synthesized and characterized various thiophene-based compounds due to their interesting chemical properties and potential applications. For instance, the synthesis of 1-[N-Methyl-N-(Phenyl)amino]-3- (4-Methylphenyl)Thiourea involves the reaction of 1-methyl-1-phenyl hydrazine and 4-tolyl isothiocyanate. This compound exhibits an L-shaped molecular conformation and forms supramolecular layers through hydrogen bonds and π interactions (Yeo & Tiekink, 2019).

Chemical Properties and Crystal Structures

The study of crystal structures of thiophene-based compounds provides insights into their chemical behavior. The crystal structure of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide shows stabilization through various hydrogen bonds and π···π interactions, highlighting the compound's potential for further chemical modifications and applications (Sharma et al., 2016).

Anticancer and Antimicrobial Activities

Thiophene-based compounds have been evaluated for their biological activities, including anticancer and antimicrobial properties. For example, a series of 5-(2′-indolyl)thiazoles, synthesized through a one-pot reaction, demonstrated encouraging anticancer activity and selectivity towards certain cancer cell lines, suggesting their potential as therapeutic agents (Vaddula et al., 2016). Similarly, N-(thiophen-2-ylmethyl)thiophene-2-carboxamide showed effective antibacterial activity, highlighting the utility of thiophene derivatives in developing new antimicrobial agents (Cakmak et al., 2022).

Solar Cell Applications

Organic sensitizers based on thiophene derivatives have been engineered for solar cell applications, demonstrating high incident photon-to-current conversion efficiency. This highlights the role of thiophene-based compounds in the development of efficient and sustainable energy solutions (Kim et al., 2006).